5β-Dihydrocortisone Acetate 21-Acetate
5β-Dihydrocortisone Acetate 21-Acetate
Brand Name:
Vulcanchem
CAS No.:
1499-59-8
VCID:
VC0135552
InChI:
InChI=1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14,16-17,20,28H,4-12H2,1-3H3/t14-,16+,17+,20-,21+,22+,23+/m1/s1
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C)O
Molecular Formula:
C23H32O6
Molecular Weight:
404.5 g/mol
5β-Dihydrocortisone Acetate 21-Acetate
CAS No.: 1499-59-8
Reference Standards
VCID: VC0135552
Molecular Formula: C23H32O6
Molecular Weight: 404.5 g/mol
CAS No. | 1499-59-8 |
---|---|
Product Name | 5β-Dihydrocortisone Acetate 21-Acetate |
Molecular Formula | C23H32O6 |
Molecular Weight | 404.5 g/mol |
IUPAC Name | [2-[(5R,8S,9S,10S,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,4,5,6,7,8,9,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Standard InChI | InChI=1S/C23H32O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14,16-17,20,28H,4-12H2,1-3H3/t14-,16+,17+,20-,21+,22+,23+/m1/s1 |
Standard InChIKey | AZCNJEFLSOQGST-LPEMZKRWSA-N |
Isomeric SMILES | CC(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CC[C@H]4[C@@]3(CCC(=O)C4)C)C)O |
SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C)O |
Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(=O)C3C2CCC4C3(CCC(=O)C4)C)C)O |
Synonyms | 17,21-Dihydroxy-5β-pregnane-3,11,20-trione 21-Acetate; L 491297-0; NSC 22843 |
PubChem Compound | 229293 |
Last Modified | Nov 11 2021 |
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